Cas no 1807222-89-4 (Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate)

• Product Name: Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate
• CAS No: 1807222-89-4
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4981318
• Update Time: 2025-05-24

Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-8-3-9(7-14)4-10(11(8)6-13)5-12(15)16-2/h3-4H,5-6H2,1-2H3
• InChI Key： GEKJVSPMVIXLTJ-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate

Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate: A Comprehensive Overview

Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate, also known by its CAS number 1807222-89-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of acetates, characterized by its ester functional group. The molecule consists of a phenyl ring substituted with a methyl group at position 3, a cyano group at position 5, and a chloromethyl group at position 2. The acetate group is attached to the phenyl ring via an acetyl linkage, making it a versatile building block in organic synthesis.

The molecular formula of this compound is C11H11ClNO3, with a molecular weight of approximately 236.68 g/mol. Its structure is highly symmetrical, which contributes to its stability and reactivity in various chemical reactions. The presence of multiple functional groups—namely the cyano, chloromethyl, and acetate groups—makes this compound a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The cyano group, known for its ability to participate in nucleophilic substitutions, has been utilized in the creation of novel drug candidates with enhanced bioavailability and efficacy.

In addition to its pharmaceutical applications, this compound has found significant use in materials science. Its ability to undergo polymerization under specific conditions has led to its incorporation into advanced polymers with tailored properties. For instance, recent advancements in polymer chemistry have demonstrated the use of this compound in the synthesis of high-performance polymers for electronic applications.

The synthesis of Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include acetylation, chlorination, and cyanation reactions, each requiring precise control over reaction conditions to ensure optimal yields and product quality. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in various industries.

From an environmental standpoint, the handling and disposal of this compound require adherence to strict safety protocols. Its potential impact on ecosystems has been evaluated in several studies, which have emphasized the importance of sustainable practices in its production and use. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with this compound's manufacturing process.

In conclusion, Methyl 2-chloromethyl-5-cyano-3-methylphenylacetate (CAS No: 1807222-89-4) is a multifaceted organic compound with significant implications across various scientific disciplines. Its unique structure and reactivity make it an indispensable tool in modern organic synthesis, while ongoing research continues to uncover new applications and improve its production processes. As demand for specialized chemical intermediates grows, this compound is poised to play an increasingly important role in both academic and industrial settings.